3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

• Molecular Formula: C12H19NO
• Molecular Weight: 193.28 g/mol
• IUPAC Name: 3-[1-(4-methylphenyl)ethylamino]propan-1-ol
• InChI: InChI=1S/C12H19NO/c1-10-4-6-12(7-5-10)11(2)13-8-3-9-14/h4-7,11,13-14H,3,8-9H2,1-2H3
• InChI Key: PSWZLQHGXIDMMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(C)NCCCO

Description

3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol is a secondary alcohol featuring a propanolamine backbone substituted with a 4-methylphenylethylamino group. Its structure combines a polar hydroxyl group, an amine moiety, and an aromatic ring, making it a versatile intermediate in organic synthesis and pharmaceutical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol typically involves the reaction of 4-methylacetophenone with ethylamine, followed by reduction. The reaction conditions often include the use of a reducing agent such as sodium borohydride or lithium aluminum hydride to convert the ketone group to an alcohol.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure efficient conversion and minimal by-products.

Chemical Reactions Analysis

Types of Reactions

3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol can undergo various chemical reactions, including:

Oxidation: The alcohol group can be oxidized to a ketone or aldehyde using oxidizing agents such as chromium trioxide or PCC (Pyridinium chlorochromate).

Reduction: The compound can be further reduced to amines using reducing agents like lithium aluminum hydride.

Substitution: The amino group can participate in nucleophilic substitution reactions, forming derivatives with different functional groups.

Common Reagents and Conditions

Oxidation: Chromium trioxide in acetic acid or PCC in dichloromethane.

Reduction: Lithium aluminum hydride in ether or sodium borohydride in methanol.

Substitution: Alkyl halides or acyl chlorides in the presence of a base like triethylamine.

Major Products Formed

Oxidation: 3-{[1-(4-Methylphenyl)ethyl]amino}propanone.

Reduction: 3-{[1-(4-Methylphenyl)ethyl]amino}propanamine.

Substitution: Various substituted derivatives depending on the reagents used.

Scientific Research Applications

3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Studied for its potential effects on biological systems, including enzyme interactions and cellular processes.

Medicine: Investigated for its potential therapeutic properties, such as anti-inflammatory or analgesic effects.

Industry: Utilized in the production of pharmaceuticals and fine chemicals.

Mechanism of Action

The mechanism of action of 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following compounds share structural similarities with 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol, differing in substituents, aromatic systems, or functional groups. Key comparisons are summarized in Table 1 and elaborated in subsequent sections.

Table 1: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties/Applications	Reference
3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol	C₁₂H₁₉NO	193.29 (calc.)	4-methylphenylethyl, secondary amine	Potential receptor ligand	N/A
1-(4-Methylphenyl)-1-propanol	C₁₀H₁₄O	150.22	4-methylphenyl, primary alcohol	Industrial solvent intermediate
3-Amino-3-(2,4-dichloro-phenyl)-propan-1-ol	C₉H₁₁Cl₂NO	220.10	Dichlorophenyl, primary amine	Antimicrobial candidate
1-(4-Methoxyphenyl)-3-(methylamino)propan-2-ol	C₁₁H₁₇NO₂	195.26	4-methoxyphenyl, methylamino	High-yield synthesis (99%)
3-(Methyl(4-(trifluoromethyl)phenyl)amino)-1-phenylpropan-1-ol	C₁₇H₁₇F₃NO	323.32	Trifluoromethyl, tertiary amine	Enhanced metabolic stability
3-{[1-(thiophen-2-yl)propyl]amino}propan-1-ol	C₁₀H₁₇NOS	199.31	Thiophene, secondary amine	Improved solubility in polar solvents

Aromatic Ring Modifications

• 4-Methylphenyl vs. Methoxy derivatives are often prioritized in drug design for their balanced lipophilicity and metabolic stability.
• Trifluoromethyl Substitution: 3-(Methyl(4-(trifluoromethyl)phenyl)amino)-1-phenylpropan-1-ol incorporates a strong electron-withdrawing trifluoromethyl group. This substitution reduces basicity at the amine center and improves resistance to oxidative metabolism, a critical factor in pharmacokinetic optimization.
• Heteroaromatic Systems: The thiophene-containing analog, 3-{[1-(thiophen-2-yl)propyl]amino}propan-1-ol , introduces a sulfur heterocycle. Thiophene’s aromaticity and smaller steric profile may enhance solubility in aqueous media compared to purely hydrocarbon-based analogs.

Amine Functionalization

• Primary vs. Secondary Amines: The target compound’s secondary amine contrasts with the primary amine in 3-Amino-3-(2,4-dichloro-phenyl)-propan-1-ol . Secondary amines generally exhibit higher lipophilicity and membrane permeability, advantageous for central nervous system (CNS) drug candidates.

Pharmacological Implications

• Electron-Donating vs. Withdrawing Groups :
  Methyl and methoxy groups (electron-donating) may enhance binding to serotonin or adrenergic receptors, whereas trifluoromethyl groups (electron-withdrawing) are common in kinase inhibitors.

• Solubility and Bioavailability : Thiophene and methoxy derivatives likely exhibit superior aqueous solubility compared to the target compound, which may require formulation adjustments for in vivo efficacy.

Biological Activity

3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol, often referred to as a derivative of phenylpropylamine, has garnered attention in pharmacological research due to its potential biological activities. This article provides a comprehensive overview of its biological activity, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol can be described as follows:

• Molecular Formula : C13H19N
• Molecular Weight : 191.3 g/mol
• IUPAC Name : 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol

This compound features an amino group that is pivotal for its interaction with biological systems, particularly in receptor binding and enzyme modulation.

The biological activity of this compound is primarily attributed to its ability to interact with various neurotransmitter receptors and enzymes. Preliminary studies suggest that it may act as an agonist or antagonist at specific receptors, influencing cellular signaling pathways. Its mechanism of action involves:

• Receptor Interaction : Binding to neurotransmitter receptors (e.g., adrenergic or dopaminergic receptors), which can modulate neurotransmission.
• Enzyme Modulation : Potential inhibition or activation of enzymes involved in metabolic pathways, thereby affecting cellular metabolism and signaling.

Pharmacological Studies

Research has indicated several pharmacological effects associated with 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol:

• Antiproliferative Effects : In vitro studies have shown that this compound exhibits antiproliferative activity against various cancer cell lines. For instance, it was tested against MV4-11 (biphenotypic B myelomonocytic leukaemia cells), K562 (chronic myeloid leukaemia cells), and MCF-7 (human breast cancer cells), demonstrating significant reductions in cell viability at certain concentrations .
• Neuroprotective Properties : The compound has been implicated in neuroprotection through its interaction with dopamine receptors. It has shown promise in protecting dopaminergic neurons from degeneration, suggesting potential applications in treating neurodegenerative diseases .
• Cardiovascular Effects : Some studies have suggested that compounds similar to 3-{[1-(4-Methylphenyl)ethyl]amino}propan-1-ol may exhibit cardiovascular effects by modulating blood pressure and heart rate through adrenergic pathways .

Table 1: Summary of Biological Activities

Activity Type	Cell Line/Model	Observed Effect	Reference
Antiproliferative	MV4-11	Significant reduction in viability
Antiproliferative	K562	Dose-dependent inhibition
Neuroprotective	Dopaminergic neurons	Protection against degeneration
Cardiovascular	Animal models	Modulation of heart rate